N-(2-ethoxyphenyl)-2-(4-methyl-1-piperidinyl)acetamide

• IUPAC Name: N-(2-ethoxyphenyl)-2-(4-methylpiperidin-1-yl)acetamide
• InChI: InChI=1S/C16H24N2O2/c1-3-20-15-7-5-4-6-14(15)17-16(19)12-18-10-8-13(2)9-11-18/h4-7,13H,3,8-12H2,1-2H3,(H,17,19)
• InChI Key: RWMFQGVELTWWMM-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1NC(=O)CN2CCC(CC2)C
• Molecular Formula: C16H24N2O2
• Molecular Weight: 276.37 g/mol

Description

N-(2-ethoxyphenyl)-2-(4-methyl-1-piperidinyl)acetamide, also known as Etonitazene, is a synthetic opioid analgesic drug. It was first synthesized in 1957 and has been used in scientific research for its potent analgesic effects. Etonitazene is a Schedule I controlled substance in the United States due to its high potential for abuse and addiction.

Mechanism of Action

N-(2-ethoxyphenyl)-2-(4-methyl-1-piperidinyl)acetamide acts as an agonist at the mu-opioid receptor, which is responsible for mediating the analgesic effects of opioids. It binds to the receptor and activates the signaling pathway, resulting in the inhibition of pain signals in the central nervous system.
Biochemical and Physiological Effects:
N-(2-ethoxyphenyl)-2-(4-methyl-1-piperidinyl)acetamide has potent analgesic effects and can produce sedation, respiratory depression, and euphoria. It can also cause constipation, nausea, and vomiting. Chronic use of etonitazene can lead to tolerance, dependence, and addiction.

Advantages and Limitations for Lab Experiments

N-(2-ethoxyphenyl)-2-(4-methyl-1-piperidinyl)acetamide has been used in laboratory experiments to study opioid receptors and their role in pain management. Its potent analgesic effects make it a useful tool for studying the mechanisms of pain and the effects of opioids on the central nervous system. However, its high potential for abuse and addiction makes it a risky substance to work with.

Future Directions

1. Further study of the mechanisms of action of etonitazene and its effects on opioid receptors.
2. Development of new opioid analgesics with improved safety and efficacy profiles.
3. Investigation of the potential therapeutic uses of etonitazene and other opioid analgesics.
4. Development of new methods for pain management that do not rely on opioids.
5. Study of the long-term effects of chronic opioid use on the central nervous system and other organ systems.

Scientific Research Applications

N-(2-ethoxyphenyl)-2-(4-methyl-1-piperidinyl)acetamide has been used in scientific research for its potent analgesic effects. It has been studied in animal models for its ability to relieve pain and its potential for addiction. N-(2-ethoxyphenyl)-2-(4-methyl-1-piperidinyl)acetamide has also been used in studies of opioid receptors and their role in pain management.